Cas no 1358282-54-8 (N-[4-ethoxy-2-(4-fluorophenyl)quinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide)

N-[4-ethoxy-2-(4-fluorophenyl)quinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide is a synthetic organic compound featuring a quinoline core substituted with a 4-fluorophenyl group and an ethoxy moiety, further functionalized with a benzodioxole carboxamide at the 6-position. This structure suggests potential utility in medicinal chemistry, particularly as a kinase inhibitor or receptor modulator, given the presence of fluorophenyl and benzodioxole pharmacophores. The compound's design combines lipophilic and electron-rich motifs, which may enhance binding affinity and metabolic stability. Its well-defined heterocyclic framework offers opportunities for further derivatization, making it a versatile intermediate for drug discovery or biochemical research. Analytical characterization confirms high purity and structural integrity.
N-[4-ethoxy-2-(4-fluorophenyl)quinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide structure
1358282-54-8 structure
Product Name:N-[4-ethoxy-2-(4-fluorophenyl)quinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide
CAS No:1358282-54-8
MF:C25H19FN2O4
MW:430.427769899368
CID:5404480
Update Time:2025-05-20

N-[4-ethoxy-2-(4-fluorophenyl)quinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-Ethoxy-2-(4-fluorophenyl)-6-quinolinyl]-1,3-benzodioxole-5-carboxamide
    • N-[4-ethoxy-2-(4-fluorophenyl)quinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide
    • Inchi: 1S/C25H19FN2O4/c1-2-30-23-13-21(15-3-6-17(26)7-4-15)28-20-9-8-18(12-19(20)23)27-25(29)16-5-10-22-24(11-16)32-14-31-22/h3-13H,2,14H2,1H3,(H,27,29)
    • InChI Key: GLGZAUOSKLBEBT-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(C(NC3=CC=C4C(=C3)C(OCC)=CC(C3=CC=C(F)C=C3)=N4)=O)C=C2OC1

Computed Properties

  • Exact Mass: 430.133
  • Monoisotopic Mass: 430.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 643
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.7A^2

Experimental Properties

  • Density: 1.358±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 535.2±50.0 °C(Predicted)
  • pka: 12.30±0.20(Predicted)

N-[4-ethoxy-2-(4-fluorophenyl)quinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide Pricemore >>

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N-[4-ethoxy-2-(4-fluorophenyl)quinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide Related Literature

Additional information on N-[4-ethoxy-2-(4-fluorophenyl)quinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide

N-[4-ethoxy-2-(4-fluorophenyl)quinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1358282-54-8): An Overview of a Promising Compound in Medicinal Chemistry

N-[4-ethoxy-2-(4-fluorophenyl)quinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1358282-54-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the quinoline and benzodioxole classes, which are known for their diverse biological activities. The unique structural features of this compound make it a promising candidate for various pharmacological studies.

The chemical structure of N-[4-ethoxy-2-(4-fluorophenyl)quinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide is characterized by the presence of a quinoline ring system substituted with an ethoxy and a 4-fluorophenyl group, as well as a benzodioxole moiety linked through an amide bond. These structural elements contribute to its stability and bioavailability, making it an attractive target for drug development.

Recent research has focused on the pharmacological properties of this compound, particularly its potential as an anti-inflammatory and anti-cancer agent. Studies have shown that N-[4-ethoxy-2-(4-fluorophenyl)quinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory activity, N-[4-ethoxy-2-(4-fluorophenyl)quinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide has shown promising results in preclinical studies as an anti-cancer agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The bioavailability and pharmacokinetic properties of N-[4-ethoxy-2-(4-fluorophenyl)quinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide have also been extensively studied. Preclinical data indicate that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use in clinical settings. These properties suggest that it could be developed into an effective oral medication for various therapeutic applications.

To further explore the therapeutic potential of N-[4-ethoxy-2-(4-fluorophenyl)quinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with inflammatory and cancer-related conditions. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, N-[4-ethoxy-2-(4-fluorophenyl)quinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1358282-54-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover its full potential, this compound holds promise for improving the treatment outcomes for patients with inflammatory diseases and cancer.

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